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Compound of Interest

Compound Name:
3-Hydroxy-6-methylpyridine-2-

carbaldehyde

Cat. No.: B1315469 Get Quote

Essential Safety and Handling Guide for 3-Hydroxy-
6-methylpyridine-2-carbaldehyde
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Hydroxy-6-methylpyridine-2-
carbaldehyde (CAS No. 66497-42-5) is not readily available. The following guidance is based

on the safety data for structurally similar compounds, including pyridine-2-carbaldehyde, 6-

methylpyridine-3-carboxaldehyde, and 3-hydroxy-2-methylpyridine. It is imperative to handle

this chemical with caution in a laboratory setting, assuming it may be hazardous.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Hydroxy-6-methylpyridine-2-
carbaldehyde.

Personal Protective Equipment (PPE)
Based on the hazards associated with similar pyridine aldehydes, the following personal

protective equipment is recommended to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Rationale for Use

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against potential

splashes and eye irritation.

Pyridine derivatives can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

Prevents skin contact, which

may cause irritation or allergic

reactions. Some related

compounds are fatal upon skin

contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Pyridine aldehydes can be

irritating to the respiratory tract,

and some are fatal if inhaled.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.
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Procedure Step-by-Step Guidance

Handling

1. Preparation: Before handling, ensure that an

eyewash station and safety shower are readily

accessible.[1] 2. Ventilation: Always work in a

well-ventilated area, preferably within a

chemical fume hood.[2] 3. Avoid Contact: Do not

allow the chemical to come into contact with

skin, eyes, or clothing. 4. Personal Hygiene:

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[1]

Storage

1. Container: Keep the container tightly closed

and store it in a dry, cool, and well-ventilated

place.[1][3] 2. Ignition Sources: Keep away from

heat, sparks, and open flames as some related

compounds are combustible.[1][3] 3.

Incompatible Materials: Store away from strong

oxidizing agents, strong acids, and strong

bases.[3]

Disposal Plan
Proper disposal of 3-Hydroxy-6-methylpyridine-2-carbaldehyde and its containers is crucial

to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Chemical Waste

1. Classification: This compound should be

treated as hazardous waste. 2. Collection:

Collect waste in a designated, properly labeled,

and sealed container. 3. Disposal: Dispose of

the contents and container at an approved

waste disposal plant in accordance with local,

regional, and national regulations.[1][3]

Contaminated PPE

1. Collection: Place contaminated gloves, lab

coats, and other disposable PPE in a

designated hazardous waste container. 2.

Disposal: Dispose of as hazardous waste

through an approved disposal facility.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.
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Emergency Situation First-Aid and Spill Response

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing. Seek immediate medical attention.[1]

[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water.

Seek medical attention if irritation persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[3]

Spill

Evacuate the area. Ensure adequate ventilation.

Wear appropriate PPE. Absorb the spill with

inert material (e.g., sand, vermiculite) and

collect it in a suitable container for disposal.[1]

Workflow for Handling 3-Hydroxy-6-methylpyridine-
2-carbaldehyde
The following diagram illustrates the logical workflow for the safe handling of this chemical,

from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1315469?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH66926MD&productDescription=6-METHLPYRIDN-3-CARBXALD+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/p62003
https://www.fishersci.com/store/msds?partNumber=AC131830250&countryCode=US&language=en
https://www.benchchem.com/product/b1315469#personal-protective-equipment-for-handling-3-hydroxy-6-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1315469#personal-protective-equipment-for-handling-3-hydroxy-6-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1315469#personal-protective-equipment-for-handling-3-hydroxy-6-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1315469#personal-protective-equipment-for-handling-3-hydroxy-6-methylpyridine-2-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1315469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

